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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzaldehyde

CAS No.: 84194-36-5

Cat. No.: B1630644

Get Quote

An In-Depth Technical Guide to 2-Chloro-4-fluorobenzaldehyde for Advanced Chemical

Synthesis

Introduction: A Versatile Halogenated Building
Block
2-Chloro-4-fluorobenzaldehyde is a highly versatile aromatic aldehyde that has emerged as a

critical intermediate in the synthesis of complex organic molecules.[1][2] Its strategic

combination of a reactive aldehyde functional group with the distinct electronic properties

conferred by chlorine and fluorine substituents makes it an invaluable building block for

researchers in the pharmaceutical, agrochemical, and materials science sectors.[1][2] The

presence of the halogen atoms enhances the reactivity of the aromatic ring and provides

multiple sites for further functionalization, enabling the construction of diverse and

sophisticated molecular architectures. This guide provides an in-depth exploration of its

properties, synthesis, reactivity, and applications, with a focus on practical, field-proven insights

for laboratory professionals.
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Chemical Identifiers and Physicochemical
Properties
Accurate identification is the foundation of all chemical research. 2-Chloro-4-
fluorobenzaldehyde is cataloged under several key identifiers, ensuring its unambiguous

recognition in global databases and supply chains. Its physical properties are well-

characterized, defining its state and behavior under typical laboratory conditions.

Property Value Source(s)

CAS Number 84194-36-5 [1][3][4][5][6][7]

IUPAC Name 2-chloro-4-fluorobenzaldehyde [7][8]

Molecular Formula C₇H₄ClFO [1][3][5][6]

Molecular Weight 158.56 g/mol [1][3][4][5]

Appearance
White to almost white

crystalline powder
[1][9]

Melting Point 60-63 °C [1][3][4]

Boiling Point 118-120 °C at 50 mmHg [3][4]

SMILES String Fc1ccc(C=O)c(Cl)c1 [3][4]

InChI Key
KMQWNQKESAHDKD-

UHFFFAOYSA-N
[4][6][7]

Core Synthesis Pathway: Halogen Exchange
Fluorination
While several synthetic routes exist, a common and industrially relevant method for producing

fluorinated benzaldehydes is through a halogen-exchange (Halex) reaction. This process

typically involves the nucleophilic substitution of a chlorine atom with fluorine using a metal

fluoride salt at high temperatures. The synthesis of 2-Chloro-4-fluorobenzaldehyde can be

efficiently achieved from the more readily available precursor, 2,4-dichlorobenzaldehyde.
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The causality behind this choice is rooted in reaction kinetics and thermodynamics. The

carbon-fluorine bond is significantly stronger than the carbon-chlorine bond, providing the

thermodynamic driving force for the reaction. A phase-transfer catalyst is often essential to

facilitate the transfer of the fluoride anion from the solid phase (e.g., potassium fluoride) to the

organic phase where the reaction occurs.
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Synthesis Workflow

Start: 2,4-Dichlorobenzaldehyde

Reagents:
- Spray-dried Potassium Fluoride (KF)
- Phase-Transfer Catalyst (e.g., TPPB)

- Crown Ether (e.g., 18-crown-6)

 Add

Reaction Conditions:
- High Temperature (e.g., 230°C)

- Inert Atmosphere (N₂)
- Solvent-free or High-Boiling Solvent

 Subject to

Work-up:
- Cooling

- Dissolution in Organic Solvent
- Filtration

 After reaction completion

Purification:
- Distillation under Reduced Pressure

 Crude product to

Product: 2-Chloro-4-fluorobenzaldehyde

Click to download full resolution via product page

Synthesis workflow from 2,4-dichlorobenzaldehyde.
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Key Reactions in Pharmaceutical and Materials
Synthesis
The utility of 2-Chloro-4-fluorobenzaldehyde stems from its ability to participate in a wide

array of chemical transformations, making it a cornerstone intermediate. The aldehyde group

serves as a handle for carbon-carbon and carbon-nitrogen bond formation, while the

halogenated ring is primed for cross-coupling reactions.

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group, followed by a dehydration reaction. 2-Chloro-4-fluorobenzaldehyde readily

undergoes this reaction with compounds containing active methylene groups (e.g.,

malononitrile, cyanoacetates) to form substituted alkenes.[3] These products are often

intermediates in the synthesis of pharmaceuticals and specialty polymers.[3]

The reaction is typically base-catalyzed, with weak bases like piperidine being sufficient. The

electron-withdrawing nature of the halogens on the benzaldehyde ring enhances the

electrophilicity of the carbonyl carbon, facilitating the initial nucleophilic attack and often leading

to high yields.

2-Chloro-4-fluorobenzaldehyde

Aldol-type Intermediate

Active Methylene Compound
(e.g., Methyl Cyanoacetate)

Base Catalyst
(e.g., Piperidine)

 Catalyzes

Substituted Alkene Product

 Dehydration

Click to download full resolution via product page
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Generalized Knoevenagel condensation pathway.

Suzuki-Miyaura Cross-Coupling
The palladium-catalyzed Suzuki-Miyaura coupling is one of the most powerful methods for

forming carbon-carbon bonds, particularly for creating biaryl structures common in

pharmaceuticals. While aryl chlorides are known to be less reactive than bromides or iodides,

modern catalyst systems utilizing bulky, electron-rich phosphine ligands (e.g., SPhos) can

effectively couple 2-Chloro-4-fluorobenzaldehyde with various aryl or heteroaryl boronic

acids.

This reaction's success is crucial for drug discovery, allowing for the modular assembly of

complex scaffolds. The steric hindrance from the ortho-chloro group and the electronic

properties of the ring necessitate carefully optimized conditions to achieve efficient oxidative

addition, the rate-limiting step for aryl chlorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630644/docs#2-chloro-4-fluorobenzaldehyde-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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